Cas no 1226152-58-4 (2-(2-isopropylphenoxy)propan-1-ol)

• Product Name: 2-(2-isopropylphenoxy)propan-1-ol
• CAS No: 1226152-58-4
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• MDL: MFCD16303969
• CID: 4563678
• Update Time: 2025-07-15

2-(2-isopropylphenoxy)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-isopropylphenoxy)propan-1-ol(WXC07966)
• 2-(2-isopropylphenoxy)propan-1-ol

• MDL： MFCD16303969
• Inchi： 1S/C12H18O2/c1-9(2)11-6-4-5-7-12(11)14-10(3)8-13/h4-7,9-10,13H,8H2,1-3H3
• InChI Key： APKWGZHYQOFVOB-UHFFFAOYSA-N
• SMILES： C(O)C(OC1=CC=CC=C1C(C)C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 2-(2-isopropylphenoxy)propan-1-ol

Introduction to 2-(2-isopropylphenoxy)propan-1-ol (CAS No: 1226152-58-4)

2-(2-isopropylphenoxy)propan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1226152-58-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a phenoxypropyl backbone with an isopropyl substituent on the aromatic ring, has garnered attention due to its structural versatility and potential applications in synthetic chemistry and drug development.

The chemical structure of 2-(2-isopropylphenoxy)propan-1-ol consists of a propyl chain terminated by a hydroxyl group, linked to a phenoxy moiety. The presence of the isopropyl group at the ortho position of the phenol ring introduces steric hindrance and electronic effects that can modulate the compound's reactivity and interaction with biological targets. This feature makes it a valuable intermediate in the synthesis of more complex molecules, particularly in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The phenoxypropyl scaffold is well-documented for its role in various pharmacophores, including those targeting central nervous system (CNS) disorders, cardiovascular diseases, and inflammatory conditions. The specific arrangement of atoms in 2-(2-isopropylphenoxy)propan-1-ol may contribute to unique pharmacokinetic and pharmacodynamic properties, making it a candidate for further investigation.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. Researchers have leveraged similar structures to develop novel therapeutic agents with improved efficacy and reduced side effects. For instance, derivatives of phenoxypropyl alcohols have been investigated for their potential as kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and anti-inflammatory agents. The isopropyl substituent in 2-(2-isopropylphenoxy)propan-1-ol may enhance solubility or metabolic stability, factors that are critical for drug-like properties.

The synthesis of 2-(2-isopropylphenoxy)propan-1-ol involves multi-step organic transformations, typically starting from readily available precursors such as 2-isopropylphenol and propanal derivatives. Advanced synthetic techniques, including catalytic hydrogenation, nucleophilic substitution reactions, and protective group strategies, are employed to achieve high yields and purity. The optimization of these synthetic routes is essential for scalable production, which is crucial for both academic research and industrial applications.

From a computational chemistry perspective, the molecular properties of 2-(2-isopropylphenoxy)propan-1-ol can be extensively modeled using quantum mechanical methods. These studies help predict its behavior in biological systems, including binding affinity to target proteins and potential metabolic pathways. Such insights are invaluable for designing next-generation drugs with enhanced therapeutic profiles. Additionally, molecular dynamics simulations can provide detailed information about the compound's conformational flexibility and interactions within biological membranes.

The pharmaceutical industry has shown particular interest in exploring analogs of 2-(2-isopropylphenoxy)propan-1-ol due to their potential as lead compounds. By modifying the substitution patterns or introducing additional functional groups, chemists can generate libraries of derivatives with tailored properties. High-throughput screening (HTS) techniques combined with structure-based drug design (SBDD) have accelerated the discovery process significantly. This approach allows researchers to identify promising candidates rapidly, reducing the time-to-market for new therapeutics.

In academic research, 2-(2-isopropylphenoxy)propan-1-ol has been utilized as a model compound to study reaction mechanisms and develop new synthetic methodologies. Its unique structural features provide an excellent platform for investigating electronic effects, steric interactions, and stereoselectivity in organic reactions. Such studies contribute to the broader understanding of molecular transformations and lay the groundwork for innovative chemical solutions.

The environmental impact of synthesizing and handling 2-(2-isopropylphenoxy)propan-1-ol is also a consideration in modern chemical research. Green chemistry principles emphasize sustainable practices that minimize waste and hazardous byproducts. Researchers are exploring alternative synthetic routes that employ renewable feedstocks or catalytic systems under mild conditions. These efforts align with global initiatives to promote eco-friendly chemical manufacturing.

Future directions in the study of 2-(2-isopropylphenoxy)propan-1-ol may include its exploration as an intermediate in biocatalytic processes or its incorporation into novel materials with specialized functions. The growing field of polymer chemistry has shown interest in functionalized alcohols like this one for modifying polymer properties or creating smart materials responsive to biological stimuli. Such interdisciplinary applications highlight the versatility of this compound.

In conclusion, 2-(2-isopropylphenoxy)propan-1-ol (CAS No: 1226152-58-4) represents a fascinating subject of study with significant implications across multiple domains of chemistry and pharmaceutical science. Its unique structural features offer opportunities for innovation in drug discovery, synthetic methodology, and material science. As research continues to evolve, this compound will undoubtedly remain at the forefront of scientific exploration.